Cas no 19841-72-6 (2,2-Dimethyl-3-octanol)

• Product Name: 2,2-Dimethyl-3-octanol
• CAS No: 19841-72-6
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00021945
• CID: 88134
• PubChem ID: 140618
• Update Time: 2025-09-20

2,2-Dimethyl-3-octanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-octanol
• 2,2-dimethyloctan-3-ol
• 2,2-dimethoxy-3-octanol
• 3-Octanol,2,2-dimethyl
• 3-Octanol,2-dimethyl
• tert.-Butyl-pentyl-carbinol
• N-AMYL TERT-BUTYL CARBINOL
• n-pentyl tert-butyl carbinol
• NSC 97551
• NSC-97551
• AZIWNYAWODSERA-UHFFFAOYSA-N
• 3-Octanol, 2,2-dimethyl-
• MFCD00021945
• NSC97551
• 3-Octanol,2-dimethyl-
• AKOS009158799
• 19841-72-6
• SCHEMBL2395540

• MDL： MFCD00021945
• Inchi： 1S/C10H22O/c1-5-6-7-8-9(11)10(2,3)4/h9,11H,5-8H2,1-4H3
• InChI Key： AZIWNYAWODSERA-UHFFFAOYSA-N
• SMILES： OC(CCCCC)C(C)(C)C

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.8454 (estimate)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Flash Point: 82.5°C
• Refractive Index: 1.4320
• PSA: 20.23000
• LogP: 2.97370
• Solubility: Not determined
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

2,2-Dimethyl-3-octanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)